N,N-Diisopentylaniline

• CAS No.: 14426-16-5
• Molecular Formula: C16H27N
• Molecular Weight: 233.39 g/mol
• IUPAC Name: N,N-bis(3-methylbutyl)aniline
• InChI: InChI=1S/C16H27N/c1-14(2)10-12-17(13-11-15(3)4)16-8-6-5-7-9-16/h5-9,14-15H,10-13H2,1-4H3
• InChI Key: CIBZNPRJGQNSEV-UHFFFAOYSA-N
• SMILES: CC(C)CCN(CCC(C)C)C1=CC=CC=C1

Description

N,N-Diisopentylaniline is an aromatic amine derivative of aniline, where two isopentyl (3-methylbutyl) groups are attached to the nitrogen atom. The isopentyl substituents impart significant steric bulk and lipophilicity compared to smaller alkyl-substituted anilines like N,N-dimethylaniline or N,N-diethylaniline. While specific data on this compound are scarce in the provided evidence, its structure can be inferred from analogous compounds. Key properties likely include:

• Molecular formula: C₁₆H₂₅N (assuming isopentyl = C₅H₁₁).
• Molecular weight: ~235.38 g/mol (estimated).
• Solubility: Expected to be low in water due to increased hydrophobicity from branched alkyl chains, but miscible with organic solvents.
• Applications: Potential use in organic synthesis, coordination chemistry, or as a precursor in specialty chemical manufacturing.

Comparison with Similar Compounds

N,N-Diethylaniline (CAS 91-66-7)

Molecular Formula : C₁₀H₁₅N
Molecular Weight : 149.23 g/mol .
Physical Properties :

• Boiling point: ~215–217°C (experimental data) .
• Density: ~0.91 g/cm³ at 25°C .
• Solubility: Limited water solubility (~0.1 g/L) but miscible with ethanol and ether .

Applications : Used as a solvent, intermediate in dye synthesis, and catalyst in polymer production .

N,N-Dimethylaniline (CAS 121-69-7)

Molecular Formula : C₈H₁₁N
Molecular Weight : 121.18 g/mol .
Physical Properties :

• Boiling point: ~194°C .
• Density: ~0.96 g/cm³ .
• Solubility: Slightly soluble in water (0.2 g/L), highly soluble in organic solvents .

Applications : Key intermediate in pharmaceuticals, agrochemicals, and dye manufacturing .

p-Nitrosodimethylaniline (CAS not specified)

Molecular Formula: C₈H₁₀N₂O Molecular Weight: 150.18 g/mol (estimated). Structure: Features a nitroso (–NO) group on the benzene ring, unlike alkyl-substituted analogs .

Applications : Used in coordination chemistry and as a nitroso compound precursor .

Safety : Classified as spontaneously combustible (UN1369), requiring specialized storage .

Comparative Analysis

Structural and Functional Differences

Property	N,N-Diisopentylaniline (estimated)	N,N-Diethylaniline	N,N-Dimethylaniline	p-Nitrosodimethylaniline
Molecular Weight	~235.38	149.23	121.18	150.18
Boiling Point	>250°C (predicted)	215–217°C	194°C	Not reported
Water Solubility	Very low	0.1 g/L	0.2 g/L	Insoluble
Key Functional Group	Branched alkyl chains	Linear ethyl groups	Methyl groups	Nitroso group